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Compound of Interest

Compound Name: 2-Methylpentan-3-amine

Cat. No.: B3370821

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of branched alkylamines, compounds of significant interest in chemical synthesis, materials
science, and pharmaceutical development. Understanding these properties is crucial for
process design, reaction optimization, and predicting the behavior of these molecules in
various systems. This document summarizes key quantitative data, details the experimental
methodologies for their determination, and visualizes the associated workflows.

Quantitative Thermodynamic Data

The following tables summarize essential thermodynamic data for a selection of representative
branched alkylamines. These values have been compiled from various reputable sources and
provide a basis for comparison and modeling.

Table 1: Standard Molar Enthalpy and Gibbs Free Energy of Formation
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IUPAC CAS AfH°(gas) AfHe(liquid)
Compound Formula
Name Number (kd/imol) (kd/imol)
Isopropylami Propan-2-
_ 75-31-0 CsHoN -85.8+0.5 -111.8+0.5
ne amine
2-
tert- -120.68 + -150.1 to
) Methylpropan  75-64-9 CsH11N
Butylamine ) 0.55[1] -151.1]1]
-2-amine
sec- Butan-2-
_ . 13952-84-6 CsH11N -108.9+ 0.6 -138.2+ 0.7
Butylamine amine
2-
. -132.0 to
Isobutylamine  Methylpropan  78-81-9 CaH11N -101.4+0.6
_ -133.0[2]
-1-amine
Table 2: Standard Molar Entropy and Molar Heat Capacity
S°(gas) S°(liquid) C_p(gas) C_p(liquid)
Compound Formula
(J/mol-K) (J/mol-K) (J/mol-K) (J/mol-K)
Isopropylami
CsHoN 2946121 218.32[3] 87.3+4.2 162.0
ne
tert-
_ CsH11N 2954 +2.1 233.63[1] 108.8+4.2 191.71[1]
Butylamine
sec-
_ CsH11N 3358+2.1 243.1 1146 +4.2 188.7
Butylamine
Isobutylamine  CaH11N 313.0+2.1 224.7 110.0+4.2 194[4]
Table 3: Vapor Pressure Data
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Vapor Pressure (kPa) @

Compound Formula

298.15 K (25 °C)
Isopropylamine CsHsN 63.41 @ 293.15 K[3]
tert-Butylamine CsH11N 49.6
sec-Butylamine CsH11N 24.5
Isobutylamine CaH11N 20.9

Experimental Protocols

The determination of the thermodynamic properties listed above relies on precise and well-
established experimental techniques. The following sections detail the methodologies for three
key measurements.

Determination of Heat Capacity by Calorimetry

Objective: To measure the amount of heat required to raise the temperature of a known mass
of a branched alkylamine by 1°C (or 1 K).

Methodology: Adiabatic Heat-Capacity Calorimetry

o Sample Preparation: A precisely weighed sample of the purified branched alkylamine is
hermetically sealed in a calorimeter vessel of known heat capacity. The vessel is typically
made of a conductive material like copper or gold-plated copper.

o Apparatus: The calorimeter vessel is placed within an adiabatic shield in a high-vacuum
cryostat. The temperature of the shield is meticulously controlled to match the temperature of
the calorimeter vessel at all times, minimizing heat exchange with the surroundings.

e Heating: A known quantity of electrical energy is supplied to a heater within the calorimeter
vessel, causing a small, incremental increase in the temperature of the sample and the
vessel.

o Temperature Measurement: The temperature of the calorimeter is measured with high
precision using a calibrated platinum resistance thermometer before and after the energy
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input, once thermal equilibrium is re-established.

o Calculation: The heat capacity (C_p) is calculated using the following equation:
C p=(AQ/AT)-C_cal
where:
o AQ is the heat added to the system.
o AT is the resulting change in temperature.
o C_calis the heat capacity of the calorimeter vessel.

o Data Acquisition: This process is repeated over a range of temperatures to determine the
temperature dependence of the heat capacity.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3370821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Purify Branched Alkylamine

'

Weigh Sample Accurately

'

Seal in Calorimeter Vessel

Transfer to Apparatus

Measu;ement

[Place Vessel in Cryostat)

Establish Adiabatic Conditions

'

Input Known Electrical Energy

'

[Measure Temperature Change (AT))

Raw Data

Data Analysis
y

[Calculate Heat Capacity (Cp)]

:

[Repeat at Different Temperatures)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3370821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Apparatus Setup

(Assemble EbuIIiometerj

Y
Gntroduce Branched Alkylamine Sample]

Y
[Connect to Pressure Control System]

Start Experiment

Megsurement Cycle

Set System Pressure]

>0

v

Heat Sample to Boiling]

v

[Attain Thermal Equilibrium]

v

[Record Temperature and Pressure

Data Points

Data Analysis

T
[}
I
[}
I
I
I
I
(\/ary Pressure for Next Data Poing >| Plot VVapor Pressure vs. Temperature]

'

[Fit Data to Antoine or Clausius-Clapeyron Equation]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3370821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

[Prepare Standard Amine Solutionj [Calibrate pH Meter]

Titration

[Prepare Standard Acid Titrant] (Place Amine Solution in Beaker]

Y

Add Acid Titrant Incrementally
i !
| |
: v

H[Record pH after Each Addition]

Data Points

Anavlysis

Plot pH vs. Volume of Titrant

:

Determine Equivalence Point

:

Identify Half-Equivalence Point

:

[pKa = pH at Half-Equivalence Point]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3370821?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3370821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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